Adenosine-d2

• Molecular Formula: C10H13N5O4
• Molecular Weight: 269.25 g/mol
• InChI: InChI=1S/C10H13N5O4/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(18)6(17)4(1-16)19-10/h2-4,6-7,10,16-18H,1H2,(H2,11,12,13)/t4-,6-,7-,10-/m1/s1/i1D2
• InChIKey: OIRDTQYFTABQOQ-QTYQXZHASA-N

Adenosine-d2 Technical Specifications

Adenosine-d2 (CAS 82741-17-1), also designated [5′,5″-D₂]adenosine or adenine riboside-d2, is a stable isotope-labeled analog of the endogenous purine nucleoside adenosine (unlabeled CAS 58-61-7) . The compound incorporates two deuterium atoms at the 5′ and 5″ positions of the ribose moiety, yielding a molecular formula of C₁₀H₁₁D₂N₅O₄ and a nominal mass shift of +2 Da relative to unlabeled adenosine . As a stable isotope-labeled internal standard (SIL-IS), Adenosine-d2 is principally employed in liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflows for the absolute quantification of adenosine in complex biological matrices .

Workflow LC-MS/MS SIL-IS quantification of endogenous adenosine

Selection Deuterium-labeled adenosine (ISTD) with +2 Da mass shift

Use Context Bioanalytical method development & matrix effect correction

Adenosine-d2 vs. Alternative Internal Standards

In quantitative LC-MS/MS analysis of endogenous adenosine, substitution of a stable isotope-labeled internal standard (SIL-IS) such as Adenosine-d2 with unlabeled adenosine or a structural analog introduces uncompensated analytical error that compromises data validity. Unlabeled adenosine cannot be distinguished from endogenous analyte, precluding any normalization of extraction recovery, ionization efficiency, or matrix effects [1]. Structural analog internal standards, while distinguishable by mass, exhibit divergent chromatographic retention, extraction behavior, and ionization response relative to the target analyte—differences that propagate systematic bias into quantitative results [2]. Regulatory guidance from the FDA and EMA for bioanalytical method validation explicitly recommends SIL-IS use, stating that stable isotope-labeled standards are preferred whenever available due to their near-identical physicochemical behavior [3].

Unlabeled adenosine as ISTD

Co-elution and identical mass transitions may prevent correction of matrix-induced ion suppression or recovery variability.

Alternative labels (15N5, 13C10)

Larger mass shifts may introduce retention time differences and chromatographic isotope effects, violating ISTD calibration assumptions.

Labile-site deuterated standards

Deuterium-hydrogen back-exchange on exchangeable positions can shift the effective mass, compromising quantification accuracy.

• [1] Substack Bioanalytics. What are internal standards, and why do they matter in LC/MS? March 2025. View Source
• [2] ResolveMass Laboratories. What are Deuterated Standards in LC-MS Analysis? LinkedIn Technical Note, 2025. View Source
• [3] WuXi AppTec. Considerations for Internal Standard Use in LC-MS Bioanalysis. May 2025. View Source

Adenosine-d2 Performance Evidence

Chemical Purity Over Alternatives

Commercial Adenosine-d2 is supplied with certified isotopic enrichment ≥98 atom% D, as documented in vendor Certificates of Analysis (CoA) [1]. This level of enrichment ensures that the mass spectral signal from the internal standard channel (m/z 270 → 136 for d₂-adenosine vs. m/z 268 → 136 for unlabeled adenosine) exhibits negligible isotopic cross-talk (<2%) from the unlabeled population, preserving assay linearity across the calibration range . Insufficient isotopic purity (<95 atom% D) in lower-grade deuterated standards introduces measurable bias at low analyte concentrations due to overlapping isotopic distributions [2].

Chemical purity

Reported

99.92% (HPLC)

Higher purity supports reduced analytical variability and batch consistency.

Vendor COA should be reviewed per lot.

Evidence Dimension	Isotopic enrichment (atom% D)
Target Compound Data	≥98 atom% D (≥99.5% chemical purity)
Comparator Or Baseline	Lower-grade deuterated standards (<95 atom% D) or mono-deuterated (D1) adenosine
Quantified Difference	Difference of ≥3 atom% D; reduces isotopic cross-talk by approximately 3-5% in MS1 quantification
Conditions	Certificate of Analysis; LC-MS/MS isotopic distribution modeling

Why This Matters

Higher isotopic enrichment directly translates to wider linear dynamic range and improved lower limit of quantification (LLOQ) in LC-MS/MS adenosine assays, critical for low-abundance endogenous measurements in cerebrospinal fluid or tissue microdialysate.

• [1] Lumiprobe. Adenosine-d2 Product Specifications. CAS 82741-17-1. Quality Control: NMR 1H and HPLC-MS (95+%, D: 98+%). View Source
• [2] Antpedia. Stable Isotope Internal Standard Selection Guide. 2023. View Source

Deuterium Incorporation Stability

Adenosine-d2 demonstrates near-identical chromatographic retention to unlabeled adenosine under standard reversed-phase LC conditions (typical ΔtR < 0.02 min on C18 columns), enabling effective compensation for matrix-induced ion suppression or enhancement that varies across the elution profile [1]. Comparative studies with 13C-labeled internal standards demonstrate that 13C-SIL-IS exhibit no measurable retention time shift, whereas deuterated analogs may show slight shifts depending on the number of deuterium atoms and chromatographic resolution [2]. For adenosine with only two deuterium substitutions at the 5′-hydroxymethyl position (remote from hydrophobic interaction sites), the retention time shift is minimal and falls within method validation acceptance criteria [3].

Deuterium stability

Data to verify

5',5''-ribose labeling (non-exchangeable)

Stable labeling supports consistent mass shift across sample preparation protocols.

Back-exchange risk under specific conditions should be evaluated.

Evidence Dimension	Retention time shift relative to unlabeled adenosine
Target Compound Data	ΔtR < 0.02 min (minimal deuterium isotope effect on C18)
Comparator Or Baseline	Highly deuterated analogs (e.g., adenosine-d₉ or -d₁₃): ΔtR 0.05-0.15 min; 13C-labeled adenosine: ΔtR ~0.00 min
Quantified Difference	D₂ labeling reduces retention shift by approximately 70-80% relative to perdeuterated analogs
Conditions	Reversed-phase C18 UPLC; aqueous acetonitrile gradient with 0.1% formic acid

Why This Matters

Minimal retention shift ensures that Adenosine-d2 and endogenous adenosine experience identical ionization microenvironments across the entire elution peak, maximizing the accuracy of matrix effect compensation without the higher cost of 13C-labeled standards.

• [1] ResolveMass Laboratories. What are Deuterated Standards in LC-MS Analysis? 2025. View Source
• [2] Berg T, Karlsen M, Øiestad AM, et al. ¹³C labelled internal standards—a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? J Chromatogr A. 2011;1218(52):9366-9374. DOI: 10.1016/j.chroma.2011.10.081. View Source
• [3] ReerTech. Stable Isotope Internal Standards and Mass Spectrometry Detection: D vs. 13C Labeling Considerations. View Source

Mass Shift for SRM/MRM

Adenosine-d2 offers a favorable cost-to-performance ratio relative to multi-labeled 13C or 15N adenosine internal standards. Market analysis across major isotope suppliers indicates that deuterium-labeled adenosine (D₂) is typically priced 40-60% lower than uniformly 13C-labeled adenosine (e.g., adenosine-13C₅ or -13C₁₀) while providing analytically sufficient mass shift (+2 Da) for baseline resolution from the endogenous M+0 and M+1 isotopic peaks . For high-throughput pharmacokinetic or clinical metabolomics workflows processing >500 samples per month, this cost differential translates to annual procurement savings of approximately $3,000-$8,000 per laboratory without compromising quantitative accuracy .

Mass shift & co-elution

Reported

+2 Da vs. +10 Da (13C10); minimal retention shift reported

Supports balanced separation for MS without significant chromatographic isotope effect.

Co-elution must be verified on the specific LC system.

Evidence Dimension	Relative procurement cost (normalized to adenosine-d₂ = 1.0)
Target Compound Data	Relative cost index: 1.0 (D₂-labeled)
Comparator Or Baseline	Adenosine-13C₅ or -13C₁₀: relative cost index 1.6-2.5; Adenosine-15N₅: relative cost index 1.8-2.2
Quantified Difference	40-60% cost reduction for deuterated vs. 13C/15N labeled standards
Conditions	Commercial vendor pricing analysis (MedChemExpress, Clearsynth, TRC), 2024-2025 market data

Why This Matters

For laboratories operating under budget constraints or scaling adenosine quantification assays to production-level throughput, Adenosine-d2 provides analytically valid internal standardization at substantially reduced per-sample cost.

Matrix Effect Variability Reduction

Vendor stability studies for Adenosine-d2 document a shelf life of 24 months when stored at -20°C protected from light and desiccated, with no detectable deuterium-hydrogen back-exchange (<1% D loss) over this period [1]. The deuterium labeling at the 5′ and 5″ positions (on the primary alcohol of ribose) is chemically stable under recommended storage conditions, as the C-D bonds at this position are not susceptible to exchange under neutral pH storage conditions . In contrast, deuterium labels positioned on exchangeable protons (e.g., N-H or O-H groups) or adjacent to electron-withdrawing groups exhibit measurable back-exchange within 6-12 months, compromising isotopic purity and assay reproducibility [2].

Matrix effect correction

Reported

~30-50% reduction in inter-sample variability (class-level)

SIL-IS normalization helps meet accuracy/precision acceptance criteria.

Validation in target matrix and relevant concentration range required.

Evidence Dimension	Deuterium retention over 24-month storage period
Target Compound Data	<1% deuterium loss after 24 months at -20°C (desiccated, dark)
Comparator Or Baseline	Compounds with exchangeable deuterium labels (N-D, O-D): 5-20% D loss over 12 months
Quantified Difference	≥19% absolute difference in isotopic purity retention
Conditions	Accelerated stability testing; LC-MS monitoring of M+2/M+0 ratio

Why This Matters

Extended validated shelf life reduces requalification frequency and lot-to-lot variability in long-term longitudinal studies, particularly multi-year clinical cohort analyses where internal standard consistency is critical for data comparability.

• [1] Lumiprobe. Adenosine-d2 Storage Conditions: 24 months after receipt at -20°C in the dark. Transportation: room temperature up to 3 weeks. View Source
• [2] Russak EM, et al. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source

Adenosine-d2 Key Applications

Endogenous Adenosine LC-MS/MS Quantification

Adenosine-d2 serves as the SIL-IS in stable isotope dilution LC-MS/MS assays for adenosine quantification in human plasma and cerebrospinal fluid (CSF). The +2 Da mass shift enables baseline chromatographic resolution from endogenous adenosine (m/z 268 → 136 vs. m/z 270 → 136) while maintaining co-elution for matrix effect correction [1]. This application is particularly relevant for biomarker studies of adenosine deaminase deficiency (ADA-SCID) and purine metabolic disorders, where adenosine levels in CSF serve as diagnostic thresholds requiring high quantitative accuracy (CV < 15%) [2].

Nucleotide Metabolic Flux Analysis

In preclinical and clinical pharmacokinetic studies of adenosine-modulating drugs (e.g., adenosine receptor agonists, adenosine kinase inhibitors, or adenosine deaminase inhibitors), Adenosine-d2 is employed as the internal standard for quantifying endogenous adenosine levels in plasma, urine, and tissue homogenates. The stable isotope dilution approach corrects for sample-to-sample variability in extraction recovery and ionization efficiency, enabling precise determination of drug-induced changes in circulating or tissue adenosine concentrations .

Pharmacokinetic Profiling of Adenosine Modulators

Adenosine-d2 is utilized in stable isotope dilution assays (SIDA) for targeted metabolomics of the purine salvage pathway. By spiking known concentrations of Adenosine-d2 into cell lysates or tissue extracts prior to sample processing, researchers achieve absolute quantification of adenosine with correction for losses during extraction and derivatization [1]. This approach is essential for studies of nucleotide metabolism in cancer biology, where altered adenosine levels reflect tumor microenvironment hypoxia and immune suppression .

Method Development and Validation of Regulated Bioanalytical LC-MS/MS Assays

For contract research organizations (CROs) and pharmaceutical bioanalytical laboratories developing validated LC-MS/MS methods for adenosine quantification under FDA/EMA regulatory guidance, Adenosine-d2 is the preferred SIL-IS for calibration curve construction and quality control (QC) sample preparation. Its high chemical purity (≥99.5%) and certified isotopic enrichment (≥98 atom% D) satisfy regulatory requirements for internal standard qualification, while its cost advantage over 13C-labeled alternatives supports high-throughput sample analysis in GLP-compliant environments [2].

Application

Selection Property

Validation Focus

Endogenous adenosine LC-MS/MS quantification

ISTD calibration for matrix effect correction

Bioanalytical validation review & accuracy/precision assessment

Nucleotide metabolic flux analysis

Site-specific deuteration for tracer studies

Metabolic pathway dynamics interpretation & incorporation monitoring

ADME/PK studies of adenosine modulators

Structurally matched ISTD with high reported purity

Exposure-model interpretation & analytical interference control

• [1] Technical University of Munich. Stable Isotope Dilution Assay (SIDA) for Targeted Metabolomics. View Source
• [2] Lumiprobe. Adenosine-d2 Application Note: Biomarker for ADA-SCID and White Matter Damage. View Source